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Compound of Interest

Compound Name:
2,6-Bis(hydroxymethyl)-1,4-

dimethoxybenzene

CAS No.: 78840-04-7

Cat. No.: B1590458

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 2,6-
Bis(hydroxymethyl)-1,4-dimethoxybenzene, a key building block in various fields of chemical

synthesis, including polymer chemistry and drug discovery. This document is intended for

researchers, scientists, and drug development professionals, offering a detailed exploration of

the compound's structural features through nuclear magnetic resonance (NMR) spectroscopy,

infrared (IR) spectroscopy, and mass spectrometry (MS). The insights provided herein are

grounded in established spectroscopic principles and are aimed at facilitating the unambiguous

identification and characterization of this versatile molecule.

Introduction
2,6-Bis(hydroxymethyl)-1,4-dimethoxybenzene is a symmetrically substituted aromatic

compound with a molecular formula of C₁₀H₁₄O₄ and a molecular weight of 198.22 g/mol . Its

structure, featuring two hydroxymethyl and two methoxy substituents on a benzene ring, makes

it a valuable precursor for the synthesis of more complex molecules. The presence of multiple
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functional groups necessitates a thorough spectroscopic analysis to confirm its identity and

purity. This guide will delve into the expected ¹H NMR, ¹³C NMR, IR, and MS data for this

compound.

It is important to note that while this guide provides a detailed interpretation based on

established principles, the spectral data presented herein is based on high-quality predictions

from reputable chemical databases due to the limited availability of publicly accessible

experimental spectra.

Molecular Structure and Key Spectroscopic
Correlations
The chemical structure of 2,6-Bis(hydroxymethyl)-1,4-dimethoxybenzene is foundational to

understanding its spectroscopic signature. The following diagram illustrates the molecule and

the key proton and carbon environments that will be discussed.

Caption: Workflow for the interpretation of the FTIR spectrum.

Mass Spectrometry (MS)
Experimental Protocol: Mass spectra are typically obtained using techniques such as electron

ionization (EI) or electrospray ionization (ESI). EI-MS is a common technique for relatively

small, volatile molecules and often provides valuable fragmentation information.

Data Interpretation (EI-MS):

Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 198, corresponding to the

molecular weight of the compound. The intensity of this peak may vary.

Fragmentation Pattern: Benzylic alcohols and ethers exhibit characteristic fragmentation

pathways.

Loss of a Hydroxymethyl Radical (•CH₂OH): A significant fragment may be observed at

m/z = 167, resulting from the cleavage of a hydroxymethyl group.

Loss of a Methoxy Radical (•OCH₃): Fragmentation involving the loss of a methoxy group

would lead to a peak at m/z = 167.
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Loss of Water (H₂O): Elimination of a water molecule from the molecular ion could

produce a fragment at m/z = 180. [1][2] * Loss of Formaldehyde (CH₂O): Cleavage of a

hydroxymethyl group with rearrangement can lead to the loss of formaldehyde, resulting in

a fragment at m/z = 168.

Tropylium-like Ions: Further fragmentation of the benzene ring and its substituents can

lead to a variety of smaller, characteristic ions.

Predicted Mass Spectrum Fragmentation Summary:

m/z Possible Fragment

198 [M]⁺

180 [M - H₂O]⁺

167 [M - CH₂OH]⁺ or [M - OCH₃]⁺

168 [M - CH₂O]⁺

Conclusion
The spectroscopic characterization of 2,6-Bis(hydroxymethyl)-1,4-dimethoxybenzene
provides a clear and consistent picture of its molecular structure. The high degree of symmetry

is readily apparent in the simplified ¹H and ¹³C NMR spectra. The presence of the key

functional groups—hydroxyl, methoxy, and the substituted aromatic ring—is unequivocally

confirmed by the characteristic absorption bands in the IR spectrum. Mass spectrometry further

corroborates the molecular weight and provides insights into the molecule's fragmentation

behavior under ionization. This comprehensive spectroscopic profile serves as a reliable

reference for the identification and quality control of this important chemical intermediate in

research and development settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/13%3A_Mass_Spectrometry/13.04%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://www.chemistrysteps.com/mass-spectrometry-of-alcohols/
https://www.benchchem.com/product/b1590458?utm_src=pdf-custom-synthesis#bc-rfq
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.03%3A_Mass_Spectrometry_of_Some_Common_Functional_Groups
https://www.chemistrysteps.com/mass-spectrometry-of-alcohols/
https://www.benchchem.com/product/b1590458/docs#spectroscopic-characterization-of-2-6-bis-hydroxymethyl-1-4-dimethoxybenzene-a-technical-guide
https://www.benchchem.com/product/b1590458/docs#spectroscopic-characterization-of-2-6-bis-hydroxymethyl-1-4-dimethoxybenzene-a-technical-guide
https://www.benchchem.com/product/b1590458/docs#spectroscopic-characterization-of-2-6-bis-hydroxymethyl-1-4-dimethoxybenzene-a-technical-guide
https://www.benchchem.com/product/b1590458/docs#spectroscopic-characterization-of-2-6-bis-hydroxymethyl-1-4-dimethoxybenzene-a-technical-guide
https://www.benchchem.com/product/b1590458?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590458?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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